2-(2,6-Dimethylhepta-1,5-dien-1-YL)-4-methyl-1,3-dithiolane

• CAS No.: 92530-57-9
• Molecular Formula: C13H22S2
• Molecular Weight: 242.4 g/mol
• IUPAC Name: 2-(2,6-dimethylhepta-1,5-dienyl)-4-methyl-1,3-dithiolane
• InChI: InChI=1S/C13H22S2/c1-10(2)6-5-7-11(3)8-13-14-9-12(4)15-13/h6,8,12-13H,5,7,9H2,1-4H3
• InChI Key: BZRNADAVLVEJDR-UHFFFAOYSA-N
• Canonical SMILES: CC1CSC(S1)C=C(C)CCC=C(C)C

Description

2-(2,6-Dimethylhepta-1,5-dien-1-YL)-4-methyl-1,3-dithiolane is a useful research compound. Its molecular formula is C13H22S2 and its molecular weight is 242.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 100 ml reaction flask equipped with spin bar, reflux condenser, heating mantle and hot plate with magnetic stirring apparatus is placed 0.5 grams para-toluenesulfonic acid, 5.0 ml cyclohexane and 5.4 grams (0.05 moles) of 1,2-propanedithiol. 7.6 grams (0.05 moles) of citral is then added to the reaction mass over a period of 30 minutes. After the addition of the citral, the reaction mass is heated to reflux and refluxed for a period of 10 hours while removing water of reaction. After the 10 hour reflux period, the reaction mass is cooled and transferred to a separatory funnel. The reaction mass is then washed with one 50 ml portion of saturated sodium chloride solution followed by drying over anhydrous sodium sulfate and filtration. The resulting filtrate is distilled on a Microvigreux column yielding the following fractions: